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Compound of Interest

Compound Name: (4-Aminocyclohexyl)methanol

Cat. No.: B024447

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for (4-
Aminocyclohexyl)methanol (CAS No. 1504-49-0), a versatile building block in
pharmaceutical and chemical synthesis. Adherence to these guidelines is crucial for ensuring a
safe laboratory environment.

Chemical and Physical Properties

(4-Aminocyclohexyl)methanol is a cycloaliphatic amino alcohol. A summary of its key
physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of (4-Aminocyclohexyl)methanol
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Property Value Reference
CAS Number 1504-49-0 [1112][3]
Molecular Formula C7H1sNO [3]
Molecular Weight 129.20 g/mol

Boiling Point 218.796 °C at 760 mmHg [4]

Flash Point 86.125 °C [4]

Density 0.974 g/cm3 [4]

Vapor Pressure

0.026 mmHg at 25 °C

[4]

Refractive Index

1.477

[4]

Storage Temperature

Inert atmosphere, Room

Temperature

[3]

Hazard Identification and GHS Classification

While a complete, officially harmonized GHS classification for (4-Aminocyclohexyl)methanol

is not readily available in public databases, data for the closely related (cis-4-

Aminocyclohexyl)methanol and other amino alcohols suggest the following potential hazards.

The hydrochloride salt of the related (1-Aminocyclohexyl)methanol is classified with the signal

word "Warning" and hazard statements indicating it is harmful if swallowed, causes skin and

serious eye irritation, and may cause respiratory irritation.

Based on the available information for structurally similar compounds, (4-

Aminocyclohexyl)methanol should be handled with care, assuming it may possess the

following hazards until a complete GHS classification is available.

Table 2: Potential GHS Hazard Classification for (4-Aminocyclohexyl)methanol
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Hazard Class Pictogram Signal Word Hazard Statement
Acute Toxicity, Oral ) H302: Harmful if
LeHTp Warning
(Category 4) swallowed.
Skin
) o ) H315: Causes skin
Corrosion/Irritation | Warning L
irritation.
(Category 2)
Serious Eye )
o ] H319: Causes serious
Damage/Eye lrritation | Warning o
eye irritation.
(Category 2A)
Specific Target Organ

Toxicity — Single
] H335: May cause
Exposure (Category | Warning ) o
i respiratory irritation.
3), Respiratory

System

Note: This classification is based on data for analogous compounds and should be used for
preliminary hazard assessment. A substance-specific risk assessment is required.

Toxicological Data

Detailed toxicological data such as LD50 and LC50 values for (4-Aminocyclohexyl)methanol
are not readily available in the public domain. However, due to its amino group, it is prudent to
treat it as a potentially corrosive and irritating compound. Aminocyclohexane, a related
compound, is reported to be corrosive and has a low acute toxicity with an oral LD50 in rats of
0.71 ml/kg.

Occupational Exposure Limits

Specific occupational exposure limits (OELS), such as the Permissible Exposure Limit (PEL) or
Threshold Limit Value (TLV), have not been established for (4-Aminocyclohexyl)methanol.
For the related compound aminocyclohexane, the National Institute for Occupational Safety
and Health (NIOSH) has a recommended exposure limit (REL) of 10 ppm (40 mg/m?) over an
eight-hour work shift. Given the lack of specific data, it is recommended to handle (4-
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Aminocyclohexyl)methanol in a well-ventilated area, preferably in a chemical fume hood, to
minimize exposure.

Experimental Protocols and Safe Handling
Personal Protective Equipment (PPE)

When handling (4-Aminocyclohexyl)methanol, the following PPE is mandatory:
o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

e Body Protection: A laboratory coat.

o Respiratory Protection: In case of insufficient ventilation or when handling large quantities, a
NIOSH-approved respirator with an organic vapor cartridge is recommended.

General Handling and Storage

e Handle in a well-ventilated area, preferably within a chemical fume hood.
e Avoid contact with skin, eyes, and clothing.
 Avoid inhalation of vapor or mist.

o Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.

e Ground and bond containers and receiving equipment to prevent static discharge.

Spill Cleanup Protocol

In the event of a spill, follow these procedures:
o Evacuate and Isolate: Immediately evacuate the area and prevent entry.
» Ventilate: Ensure the area is well-ventilated.

o Wear Appropriate PPE: Don the required personal protective equipment.
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» Containment: For liquid spills, create a dike around the spill using an inert absorbent material
(e.g., vermiculite, sand, or earth).

» Absorption: Slowly add the absorbent material to the spill, working from the outside in.

o Collection: Carefully scoop the absorbed material into a labeled, sealable container for
hazardous waste disposal.

» Decontamination: Clean the spill area with soap and water, collecting the cleaning materials
for hazardous waste disposal.

Emergency Procedures
First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Firefighting Measures

(4-Aminocyclohexyl)methanol has a flash point of 86.125 °C and is combustible.[4]

» Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.
Water spray can be used to cool fire-exposed containers.

o Unsuitable Extinguishing Media: Do not use a heavy water stream as it may spread the fire.

o Specific Hazards: In a fire, toxic fumes, including carbon monoxide, carbon dioxide, and
nitrogen oxides, may be produced.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b024447?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective gear.

Disposal Considerations

Dispose of (4-Aminocyclohexyl)methanol and any contaminated materials in accordance
with all applicable federal, state, and local environmental regulations. Contact a licensed
professional waste disposal service to dispose of this material.

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of (4-
Aminocyclohexyl)methanol in a research environment.
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Caption: Logical workflow for the safe handling of (4-Aminocyclohexyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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